![molecular formula C19H15F2N3O2S B2852183 2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide CAS No. 899958-68-0](/img/structure/B2852183.png)
2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide
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Description
2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C19H15F2N3O2S and its molecular weight is 387.4. The purity is usually 95%.
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Scientific Research Applications
Coordination Complexes and Antioxidant Activity
A study explored pyrazole-acetamide derivatives for their role in creating coordination complexes and their antioxidant activity. Although not directly studying the specific compound , this research provides insights into the potential of similar compounds in forming coordination complexes and their antioxidant properties, which could be relevant for the compound of interest (Chkirate et al., 2019).
Pharmacological Potential
Research focusing on the computational and pharmacological potential of 1,3,4-oxadiazole and pyrazole novel derivatives, including toxicity assessment, tumor inhibition, and anti-inflammatory actions, provides a broader understanding of the potential applications in pharmacology for compounds with similar structures (Faheem, 2018).
Antimicrobial Applications
A study aimed at synthesizing new heterocyclic compounds with sulfamoyl moiety, suitable as antimicrobial agents, indirectly suggests potential applications for related compounds in antimicrobial treatments (Darwish et al., 2014).
Anticancer Activity
Research on novel series of 4-arylsulfonyl-1,3-oxazoles, including their synthesis, characterization, and in vitro anticancer evaluation, can provide insights into the potential anticancer applications for compounds with similar chemical structures (Zyabrev et al., 2022).
Anti-Inflammatory Evaluation
A study on the synthesis of a collection of peptidic pyrazinones and their potential anti-inflammatory capacity in an in vivo murine model could shed light on the possible anti-inflammatory applications of related compounds (Hernández-Vázquez et al., 2018).
Nonlinear Optical Properties
Investigations into the nonlinear optical properties of certain organic crystals, including acetamides, can be relevant for understanding the potential applications of the compound in photonic devices and optical energy applications (Castro et al., 2017).
Properties
IUPAC Name |
2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F2N3O2S/c1-12-4-2-3-5-16(12)23-17(25)11-27-18-19(26)24(9-8-22-18)13-6-7-14(20)15(21)10-13/h2-10H,11H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHATTZYQLGIJEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CSC2=NC=CN(C2=O)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.